2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
Overview
Description
2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid, also known as TCHMA, is a synthetic compound that has been studied for its potential use in various scientific applications. This compound has been found to have several biochemical and physiological effects, which make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in oxidative stress and inflammation. This may explain its potential antioxidant and anti-inflammatory effects.
Biochemical and Physiological Effects
2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid has been found to have several biochemical and physiological effects, including the ability to scavenge free radicals and reduce oxidative stress. It has also been shown to reduce inflammation and improve insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid is its potential use as a tool for studying oxidative stress and inflammation in laboratory experiments. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on 2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid, including:
1. Further studies on its potential use as an anticancer agent, including in combination with other drugs.
2. Investigation of its potential use in treating other conditions, such as diabetes and neurodegenerative diseases.
3. Studies on the potential side effects and toxicity of 2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid in animal models and humans.
4. Development of new synthesis methods and purification techniques to improve the yield and purity of 2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid.
5. Investigation of its potential use as a dietary supplement or nutraceutical.
Scientific Research Applications
2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid has been studied for its potential use in various scientific research applications, including as an antioxidant and anti-inflammatory agent. It has also been found to have potential anticancer properties, as it can induce cell death in cancer cells.
properties
IUPAC Name |
2-(3-chloro-4-hydroxy-5-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO4S/c1-17-8-3-5(2-6(12)9(8)14)10-13-7(4-18-10)11(15)16/h2-3,7,10,13-14H,4H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCPFZFRUKODSMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C2NC(CS2)C(=O)O)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2,2-dichloro-1-methylcyclopropyl)methyl]-5,5-diphenylimidazolidine-2,4-dione](/img/structure/B4291360.png)
![2-(2-ethoxy-4-{[2-imino-4-oxo-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide](/img/structure/B4291364.png)
![3-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-2-imino-1,3-thiazolidin-4-one](/img/structure/B4291370.png)
![5-[4-(allyloxy)-3-ethoxybenzylidene]-2-imino-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one](/img/structure/B4291371.png)
![3-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylene}-2-imino-1,3-thiazolidin-4-one](/img/structure/B4291377.png)
![ethyl 4-[(3-allyl-6-{[(4-methoxyphenyl)amino]carbonyl}-4-oxo-1,3-thiazinan-2-ylidene)amino]benzoate](/img/structure/B4291388.png)
![2-(4-bromophenyl)-2-oxoethyl 3-({[4-(morpholin-4-ylsulfonyl)-2-thienyl]carbonyl}amino)benzoate](/img/structure/B4291402.png)
![5-hydroxy-3-(4-methoxyphenyl)-7-oxo-6-azabicyclo[3.2.1]octane-1,2,2-tricarbonitrile](/img/structure/B4291408.png)
![9-imino-12-(4-methoxyphenyl)-10,11-dioxatricyclo[6.2.2.0~1,6~]dodecane-7,7,8-tricarbonitrile](/img/structure/B4291414.png)
![ethyl 3-{[2-(4-hydroxy-2-methoxyphenyl)-1,1-dimethylethyl]amino}-3-oxopropanoate](/img/structure/B4291432.png)
